(Z)-2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetamide

• IUPAC Name: (2Z)-2-cyano-2-[5-[(3,4-dichlorophenyl)methyl]-3-(4-fluorophenyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
• InChI: InChI=1S/C19H12Cl2FN3O2S/c20-14-6-1-10(7-15(14)21)8-16-18(27)25(12-4-2-11(22)3-5-12)19(28-16)13(9-23)17(24)26/h1-7,16H,8H2,(H2,24,26)/b19-13-
• InChI Key: WQSOSKBPEJNSBW-UYRXBGFRSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C(SC2=C(C#N)C(=O)N)CC3=CC(=C(C=C3)Cl)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1N\2C(=O)C(S/C2=C(/C#N)\C(=O)N)CC3=CC(=C(C=C3)Cl)Cl)F
• Molecular Formula: C19H12Cl2FN3O2S
• Molecular Weight: 436.3 g/mol

Description

(Z)-2-cyano-2-(5-(3,4-dichlorobenzyl)-3-(4-fluorophenyl)-4-oxothiazolidin-2-ylidene)acetamide is a useful research compound. Its molecular formula is C19H12Cl2FN3O2S and its molecular weight is 436.28. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The study by Galushchinskiy et al. (2017) delves into the crystal structures of (oxothiazolidin-2-ylidene)acetamides, providing insights into their molecular configuration, which is crucial for understanding the interactions and potential activities of such compounds in biological systems. The comparison with related structures offers a foundation for further modifications and applications in drug design (Galushchinskiy, Slepukhin, & Obydennov, 2017).

Synthesis and Anti-inflammatory Activity

The synthesis of novel compounds bearing the thiazolidinone moiety, as explored by Sunder and Maleraju (2013), involves reacting various substitutions to yield derivatives with significant anti-inflammatory activity. This research underscores the potential of thiazolidinone derivatives in therapeutic applications, particularly in inflammation-related conditions (Sunder & Maleraju, 2013).

Rational Drug Design for NSAIDs

Golota et al. (2015) focus on the design of new non-steroidal anti-inflammatory drugs (NSAIDs) using the 4-thiazolidinone core. By synthesizing various derivatives and evaluating their anti-exudative activity, this research contributes to the development of NSAIDs with potentially lower toxicity and improved efficacy. The identification of lead compounds for further study highlights the therapeutic promise of these derivatives (Golota et al., 2015).

Antimicrobial Activities

Research on thiazolidinone and pyrazole derivatives based on a tetrahydrobenzothiophene moiety by Gouda et al. (2010) reveals the synthesis of compounds with promising antimicrobial activities. Such studies are pivotal in the ongoing search for new antimicrobial agents to combat resistant strains of bacteria and fungi (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Cytotoxic Activity for Cancer Treatment

The design and synthesis of (Z)-2-(3-(4-((3-benzyl-2,4-dioxothiazolidin-5-ylidene)methyl)-1-phenyl-1H-pyrazol-3-yl)phenoxy)-N-arylacetamide derivatives by Kolluri et al. (2020) involve evaluating their cytotoxic activity against human breast cancer cells. The identification of compounds with significant cytotoxic activity provides a basis for the development of potential anticancer therapies (Kolluri, Gurrapu, Subhashini, Putta, Singh, Vani, & Manga, 2020).